NEOPEPTONE

• CAS No.: 12710-34-8
• Molecular Formula: C12H8BrNO

Description

Neopeptone is an animal-origin (AO) enzymatic digest of protein, specifically derived from bovine (milk) and porcine sources . This digest serves as a complex nutritional supplement, providing a rich and varied mixture of vitamins, nucleotides, minerals, and peptides in a wide spectrum of sizes to support robust growth in culture formulations . Its primary research value lies in its application as a key component in culture media for the cultivation of fastidious microorganisms. It is notably used in the growth of human pathogens such as Bordetella pertussis, group A streptococci, Borrelia burgdorferi, and Clostridium species, often for the purpose of producing vaccines for animal health applications . Beyond bacteriology, this compound is recommended for use in media for the detection of fungi and is reported to provide essential nutrients for the support of spirochetes and protozoa . Its mechanism of action is to supply the fundamental building blocks and co-factors necessary for cellular metabolism and proliferation, making it indispensable for microbial fermentation and various diagnostic and production workflows . This product is designated For Research Use Only and is not intended for use in diagnostic procedures or for human use. Store in a cool, dry place at 2°C to 25°C in well-sealed containers .

The Historical Journey and Evolution of Peptone Utilization

The story of peptones in scientific inquiry begins in the late 19th and early 20th centuries. labnews.co.ukresearchgate.net Pioneers in microbiology, such as Dr. Jacques Loeb, recognized their value as a nutrient source for microbial growth. thermofisher.com Initially, meat extracts were used, but they often lacked sufficient amino-nitrogen for optimal bacterial proliferation. labnews.co.ukoxoid.com In 1884, Fredrick Loeffler enhanced Robert Koch's basic meat extract formulation by adding peptone and salt, significantly improving the growth of microorganisms. labnews.co.ukresearchgate.net

The 1930s saw the commercialization of peptones for industrial use, with companies developing new production and purification techniques. thermofisher.com A significant catalyst for the large-scale manufacturing of culture media was the commercial production of penicillin in the 1940s. thermofisher.com This era underscored the necessity of reliable and standardized nutrient sources for antibiotic production.

A Closer Look at Protein Hydrolysates in the Laboratory

Protein hydrolysates, or peptones, are water-soluble products derived from the partial hydrolysis of proteins. fishersci.comprocelys.com This process can be achieved through enzymatic digestion or acid hydrolysis of various natural products. labassociates.commdpi.com The resulting product is a complex mixture of peptides, amino acids, vitamins, and minerals that serve as a rich source of nitrogen and other essential nutrients for microbial and cell growth. titanbiotechltd.comelexbio.com

Protein hydrolysates can be categorized based on several criteria, including their protein source and the method of hydrolysis.

Classification by Protein Source:

Animal Origin (AO): These peptones are derived from animal sources such as meat, milk (casein), and gelatin. procelys.comthermobiotech.ru Bacto™ Peptone, an enzymatic digest of animal protein introduced in 1914, became a standard for bacteriological culture media. thermofisher.comresearchgate.net

Plant Origin: With concerns about animal-derived materials, plant-based peptones from sources like soy, cottonseed, wheat, and peas have become increasingly important. fishersci.comsigmaaldrich.com They offer a reduced risk of contamination with animal-related pathogens. sigmaaldrich.com

Yeast Origin: Yeast peptones, typically derived from Saccharomyces cerevisiae, provide a well-defined and consistent source of nutrients, making them a valuable alternative to animal and plant-derived peptones. procelys.comsigmaaldrich.com

Classification by Hydrolysis Method:

Enzymatic Hydrolysis: This method uses specific enzymes to break down proteins, offering a more controlled process that preserves the nutritional quality of the resulting peptone. mdpi.com

Acid Hydrolysis: This method utilizes acids to hydrolyze proteins. While effective, it can be difficult to control and may lead to the destruction of some amino acids. mdpi.com

The following table provides an overview of different types of peptones and their typical sources:

Peptone Type	Source Material	Primary Characteristics
Neopeptone	Enzymatic digest of bovine (milk) and porcine protein	Provides a broad range of peptides, vitamins, and minerals.
Bacto™ Peptone	Enzymatic digest of animal protein	A long-standing standard in bacteriological culture media. researchgate.net
Proteose Peptone	Enzymatic digest of animal tissue	Supports the growth of fastidious bacteria and toxin production. thermofisher.com
Tryptone	Pancreatic digest of casein	A rich source of tryptophan. titanbiotechltd.com
Soy Peptone	Enzymatic hydrolysate of soy protein	A common animal-origin-free alternative with high carbohydrate content. researchgate.net
Yeast Extract	Autolyzed yeast cells	A rich source of B-complex vitamins and other growth factors. labassociates.com

The Significance of Specialized Peptones in Modern Biotechnology

Enzymatic Digestion Processes and Source Material Variability in this compound Production

This compound is produced through the enzymatic digestion of proteins. americanpharmaceuticalreview.comamericanpharmaceuticalreview.com The specific enzymes used in this hydrolysis process, such as pepsin and trypsin, play a crucial role in determining the final composition of the peptone. thermobiotech.ru The source of these proteins is also a significant factor, with this compound being derived from animal-based materials, including bovine milk and porcine proteins. fishersci.ca Some formulations may also utilize gelatin from porcine sources or other animal proteins. thermobiotech.ru

The production process involves the hydrolysis of these source materials, followed by concentration and drying. thermobiotech.ru The choice of raw materials, the specific enzymes employed, and the precise methods of hydrolysis, concentration, and drying all contribute to the unique nutritional profile of the resulting this compound. thermobiotech.ru This inherent variability in source materials and processing can lead to differences in the final product. thermobiotech.ruresearchgate.net

Macromolecular and Micromolecular Constituents of this compound Formulations

This compound is a complex mixture containing a wide array of molecules essential for supporting cellular growth. americanpharmaceuticalreview.comscientificlabs.co.uk Its composition includes a diverse range of peptides, alongside other important biomolecules. americanpharmaceuticalreview.comfishersci.ca

Peptide Profiles and Oligosaccharide Content

A key characteristic of this compound is its rich and varied peptide profile. americanpharmaceuticalreview.comfishersci.ca The enzymatic digestion process results in a wide distribution of peptide sizes, from small di- and tripeptides to larger polypeptides. thermobiotech.ru This diversity in peptide chain length is a valuable attribute, as different organisms and cell lines may have preferences for certain peptide sizes. thermofisher.com For instance, some microorganisms thrive on smaller peptides, while others can utilize more complex ones. khimexpert.com

Nucleotide and Vitamin Constituents

This compound formulations are recognized for their inclusion of nucleotides and vitamins, which are vital for cellular metabolism and growth. americanpharmaceuticalreview.comamericanpharmaceuticalreview.comfishersci.cascientificlabs.co.ukbpfood.com.tw These essential micronutrients are naturally present in the animal-derived source materials and are retained through the manufacturing process. thermobiotech.ru The presence of these components enhances the nutritional value of this compound, making it a comprehensive supplement for various applications.

Mineral and Trace Element Complement

A technical data sheet for Acuferm this compound indicates that it provides a selection of minerals. bpfood.com.tw The specific concentrations of these elements can vary, but they are an integral part of the product's composition.

Heterogeneity of this compound Composition Across Different Commercial Preparations and Production Batches

Significant heterogeneity can exist in the composition of this compound across different commercial preparations and even between different production batches from the same manufacturer. americanpharmaceuticalreview.comamericanpharmaceuticalreview.com This variability is an inherent consequence of using biological raw materials and complex enzymatic digestion processes. thermobiotech.rumdpi.com

Even with standardized protocols, the impurity profile and peptide content can differ from one batch to another. bachem.com This batch-to-batch variability has been observed in studies examining the effects of different this compound batches on biological processes, such as the production of haemolysin by streptococci. asm.org The use of different source materials, such as bovine milk versus porcine protein, will also lead to distinct compositional profiles between different commercial this compound products. fishersci.ca

Factors Influencing the Biochemical Profile of this compound Hydrolysates

Several factors can influence the final biochemical profile of this compound hydrolysates. These include:

Source Material: The type and quality of the animal protein used as the starting material significantly impact the resulting amino acid and peptide composition. thermobiotech.ruresearchgate.net

Enzymatic Digestion: The choice of proteases (e.g., pepsin, trypsin) and the conditions of the enzymatic hydrolysis (e.g., temperature, pH, duration) are critical in determining the size distribution and sequence of the resulting peptides. thermobiotech.ruresearchgate.net

Processing Conditions: Downstream processing steps, such as concentration, filtration, and drying methods, can also affect the final composition and stability of the product. thermobiotech.ru

Environmental Factors: The growth conditions of the organisms being cultured, such as temperature and oxygenation, can also influence how the components of this compound are utilized, indirectly affecting the perceived biochemical impact of the supplement. nih.gov

Protease Specificity and Hydrolysis Kinetics

The production of this compound hinges on the controlled enzymatic hydrolysis of proteins. This process is governed by the specificity of the proteases used and the kinetics of the reaction. The choice of enzyme, along with reaction conditions such as pH, temperature, and duration, dictates the degree of hydrolysis and the profile of resulting peptides and amino acids. thermofisher.com

Protease Specificity: Proteases are enzymes that catalyze the cleavage of peptide bonds within proteins (endopeptidases) or at the ends of protein chains (exopeptidases). unipr.it The specificity of a protease refers to its preference for cleaving bonds adjacent to specific amino acid residues. This specificity is a critical determinant of the final composition of the hydrolysate. nih.gov For the production of animal-based peptones, a variety of proteases are employed, with pepsin and trypsin being common choices. thermobiotech.ruresearchgate.net

Trypsin , for example, is a serine protease that exhibits high specificity, primarily cleaving peptide bonds on the carboxyl side (C-terminal) of lysine (B10760008) and arginine residues. neb.com

Pepsin , an aspartic protease, has a broader specificity but preferentially cleaves after aromatic amino acids like phenylalanine, tryptophan, and tyrosine. nih.gov

Other proteases, such as papain, chymotrypsin, and various microbial proteases, can also be used, each with a unique cleavage pattern that results in a different peptide mixture. thermobiotech.rumdpi.com

The precise combination of proteases used in the manufacture of this compound allows for the generation of a wide variety of peptide sizes, which is a key characteristic of this supplement. sigmaaldrich.com

Interactive Data Table: Specificity of Common Proteases in Peptone Production (Note: This table provides general examples of protease specificity.)

Protease	Type	Typical Cleavage Site (C-terminal to)
Trypsin	Serine Protease	Lysine (Lys), Arginine (Arg) neb.com
Chymotrypsin	Serine Protease	Phenylalanine (Phe), Tryptophan (Trp), Tyrosine (Tyr)
Pepsin	Aspartic Protease	Phenylalanine (Phe), Tryptophan (Trp), Tyrosine (Tyr) nih.gov
Papain	Cysteine Protease	Broad specificity, but prefers Arg, Lys, and Phe
Thermolysin	Metalloprotease	N-terminal to hydrophobic residues (e.g., Leu, Ile, Val, Phe)

Hydrolysis Kinetics: The kinetics of enzymatic hydrolysis describe the rate at which the protein substrate is broken down. This is influenced by several factors:

Enzyme and Substrate Concentration: The rate of hydrolysis generally increases with enzyme concentration. However, at high substrate concentrations, the reaction rate may decrease. researchgate.net

Temperature and pH: Each protease has an optimal temperature and pH range for activity. For instance, many proteases used for neuropeptide analysis show optimal hydrolysis at pH 7-8 and temperatures of 40-50°C. nih.gov The manufacturing process controls these parameters to ensure consistent product quality. thermofisher.com

Reaction Time: The duration of the hydrolysis reaction determines the extent of protein breakdown, known as the Degree of Hydrolysis (DH). A longer reaction time generally leads to a higher DH and a greater proportion of smaller peptides and free amino acids.

Kinetic models can be complex. For the hydrolysis of whey proteins, studies have shown that the reaction can follow zero-order kinetics with respect to the substrate, while the enzyme may simultaneously denature through a second-order process. nih.gov The rate of hydrolysis and the final DH can be significantly affected by the ionic strength of the solution. researchgate.net The controlled kinetics of the hydrolysis process are essential for producing a peptone with a consistent and desired composition. thermofisher.com

Origin of Protein Substrate (e.g., Bovine, Porcine, Milk, Animal Tissue)

This compound is an animal origin (AO) peptone, meaning its protein substrates are sourced from animals. thermobiotech.ru Product descriptions specify that it is an enzymatic digest of both bovine (milk) and porcine proteins, as well as other animal tissues. bpfood.com.twwinmed.com The choice of raw material is a crucial factor that influences the nutritional profile of the final product. thermobiotech.ru

Protein Sources for this compound:

Bovine Milk: Milk is a common source for high-quality peptones. It consists of approximately 80% casein and 20% whey proteins. thermobiotech.ru

Casein: Considered a highly nutritive protein, it contains all common amino acids and is rich in essential ones. Peptones derived from the enzymatic hydrolysis of casein are rich in amino acids and small polypeptides. thermobiotech.ru

Whey: The protein remaining after casein precipitation, whey contains proteins like β-lactoglobulin and α-lactalbumin. Hydrolysates of whey are a source of free amino acids, peptides, carbohydrates, and vitamins. thermobiotech.runih.gov

Porcine Tissue: Proteins are sourced from porcine materials such as gelatin (derived from skin) and various tissues like muscle and pancreas. thermobiotech.ru Pancreatic digests of gelatin are notably high in glycine (B1666218) and proline residues. thermobiotech.ru

Animal Tissue: This is a broader category that includes proteins from various animal parts, such as muscle and pancreas, which are hydrolyzed to produce peptides and amino acids. thermobiotech.ru These tissues are sourced from animals that are highly regulated for human consumption. thermobiotech.ru

The final composition of this compound is a blend, incorporating the nutritional benefits of different sources. For example, some peptones are formulated by mixing pancreatic digests of casein with peptic digests of animal tissue to provide a broader range of both small and large polypeptides. thermobiotech.ru

Interactive Data Table: Common Protein Substrates in Animal Origin Peptones

Substrate Origin	Specific Source Protein/Tissue	Key Characteristics
Bovine	Milk (Casein)	Rich in essential amino acids; yields small peptides. thermobiotech.ru
	Milk (Whey)	Source of peptides, carbohydrates, and vitamins. thermobiotech.ru
Porcine	Gelatin, Pancreas, Muscle	High in certain amino acids like glycine and proline (gelatin). thermobiotech.ru
Animal Tissue	Muscle, Pancreas	Provides a broad range of peptides and amino acids. thermobiotech.ruresearchgate.net

The specific blend of these substrates and the precise enzymatic digestion process gives this compound its characteristic composition, which includes a diverse range of peptide sizes along with vitamins and minerals. sigmaaldrich.com Research comparing different protein hydrolysates shows that the source material significantly impacts the chemical composition, such as the ratio of amino nitrogen to total nitrogen (AN/TN), which is an indicator of the degree of protein hydrolysis. researchgate.net

Interactive Data Table: Illustrative Compositional Data of Protein Hydrolysates (Note: Data adapted from a comparative study of various protein hydrolysates and may not represent this compound specifically, but illustrates source-based variation.)

Protein Source (Example Media)	Protein (%)	Amino Nitrogen (AN) (%)	Total Nitrogen (TN) (%)	AN/TN Ratio
Enzymatic Hydrolysate of Casein (Bovine)	86.1	4.3	13.5	31.9
Gelatin (Porcine) and Yeast Digest	82.3	2.9	12.8	22.7
Whey Protein Concentrate and Casein (Bovine)	80.4	5.4	12.6	42.9

Source: Adapted from Ranganathan et al., 2023. researchgate.net

Standardized Enzymatic Hydrolysis Protocols for Peptone Generation

The generation of peptones like this compound relies on standardized enzymatic hydrolysis, a process that utilizes specific enzymes to cleave peptide bonds in proteins under controlled conditions. bioflux.com.rothermobiotech.ru This method is favored over chemical hydrolysis (using acids or alkalis) as it is more specific, operates under milder conditions, and avoids the formation of unwanted byproducts. wikipedia.orgamano-enzyme.com

The general protocol for enzymatic hydrolysis involves several key steps:

Substrate Preparation : The protein source, such as casein (a common source for this compound), is prepared by creating a solution or suspension. thermobiotech.rufoodnavigator.com

Enzyme Selection and Addition : A suitable protease enzyme or a combination of enzymes is selected based on the desired characteristics of the final peptone. thermobiotech.ru For instance, Bacto Peptone is produced through an enzymatic digest of animal protein. thermofisher.com The enzyme is then added to the protein substrate.

Hydrolysis Reaction : The mixture is maintained at a specific temperature and pH to ensure optimal enzyme activity. nih.gov The reaction is allowed to proceed for a predetermined duration, during which the enzyme breaks down the protein into smaller peptides and amino acids. wikipedia.org

Enzyme Inactivation : Once the desired degree of hydrolysis is achieved, the enzyme is inactivated, typically by heat treatment, to stop the reaction. nih.govpeerj.com

Purification and Drying : The resulting hydrolysate is then purified through processes like centrifugation or filtration to remove any insoluble materials. nih.govpeerj.com Finally, the purified peptone is often dried to produce a stable, powdered product. peerj.com

A variety of proteases, including pepsin and trypsin, are employed in the enzymatic hydrolysis of animal proteins. thermobiotech.ru The specific choice of protein source, enzyme, and hydrolysis conditions allows for the tailoring of peptones to meet specific nutritional and functional requirements. thermobiotech.ru

Emerging and Alternative Protein Sources for Hydrolysate Development

While traditional sources like casein and meat are well-established for peptone production, there is growing interest in alternative and more sustainable protein sources. angelyeast.comtitanbiotechltd.com

Vegetable proteins, derived from sources like soy, corn, and wheat, are increasingly used to produce hydrolyzed vegetable proteins (HVPs). atamanchemicals.comulprospector.com These plant-based peptones offer a meat-free alternative and can be produced through enzymatic hydrolysis. sigmaaldrich.com The process involves breaking down the plant protein with proteases to create a flavor-enhancing product rich in amino acids, including glutamic acid, which provides an umami taste. amano-enzyme.comulprospector.com Different enzymes can be used to create a variety of flavor profiles. amano-enzyme.com For example, using wheat gluten as a substrate, the enzyme glutaminase (B10826351) can convert glutamine to glutamic acid, enhancing the umami flavor. amano-enzyme.com

The production of vegetable peptones can be tailored to generate specific amino acid and peptide profiles, offering growth-promoting properties comparable to their animal-based counterparts. sigmaaldrich.com

Interactive Data Table: Comparison of Plant Protein Sources for Peptone Production

The fishing industry generates a significant amount of by-products, including heads, bones, skin, and viscera, which are rich in protein. nih.govresearchgate.net These materials can be efficiently converted into high-value fish protein hydrolysates (FPH) through enzymatic hydrolysis. nih.govtrjfas.org This process not only adds value to what would otherwise be waste but also provides a sustainable source of peptones. researchgate.netepcsrl.eu

The production of FPH involves hydrolyzing the fish by-products with commercial enzymes like Alcalase and Flavourzyme. bioflux.com.ro The resulting hydrolysates are rich in peptides and amino acids and can be used as a nitrogen source in microbiological culture media. nih.govbioticapublications.com Studies have shown that fish peptones can support the growth of various microorganisms, sometimes outperforming commercial peptones. nih.gov

Interactive Data Table: Protein Content in Fish By-products

Specialized animal by-products, such as sheep wool, are being explored as novel sources for peptone production. researchgate.net Wool is primarily composed of keratin (B1170402), a fibrous protein rich in cysteine. makingcosmetics.commdpi.com Through hydrolysis, wool can be broken down into keratin hydrolysates, which can serve as a peptone source for microorganisms. researchgate.netcollagensei.com

The production of wool peptone can involve chemical hydrolysis with acids or bases, followed by neutralization. researchgate.net Alternatively, enzymatic hydrolysis can be employed, sometimes in a two-stage process where an initial alkaline treatment swells the wool fibers, making them more accessible to proteolytic enzymes. core.ac.uk The resulting wool peptone has a high protein content and is particularly rich in glutamic acid and cystine. researchgate.net Research has demonstrated that wool peptone can effectively support the growth of certain bacteria and fungi. researchgate.net

Fisheries By-product Conversion (e.g., Fish Waste)

Post-hydrolysis Processing and Refinement Techniques

After the hydrolysis stage, the crude peptone solution undergoes several essential processing and refinement steps to produce a stable, high-quality final product like this compound. thermofisher.comacostantino.com

Enzyme Inactivation and Clarification: The first step post-hydrolysis is to halt the enzymatic reaction, typically by heat treatment, which ensures the stability of the DH. thermofisher.comangelyeast.com The resulting slurry is then clarified to remove insoluble materials. This is achieved through processes like centrifugation and filtration, sometimes using filter aids to enhance clarity. thermofisher.com

Filtration and Purification: To further refine the product, more advanced filtration techniques are employed. Ultrafiltration, for example, uses a molecular weight cut-off membrane to remove larger molecules like polypeptides or residual proteins, resulting in a more defined product. thermofisher.comgoogle.com

Concentration: The clarified peptone liquid is concentrated to reduce its volume and increase the solids content. This is often performed using vacuum evaporation, which allows water to be removed at lower temperatures, thereby minimizing thermal damage to the peptides. thermofisher.com A triple-effect evaporator may be used for this purpose. google.com

Drying: The final step is to convert the concentrated peptone syrup into a powder. thermofisher.com Spray drying is the most common industrial method, where the liquid is atomized into a stream of hot air, causing rapid evaporation of water and forming a fine, stable powder. thermofisher.comresearchgate.netmarketresearchintellect.com This process readies the material for final quality checks and packaging. thermofisher.comgoogle.com

Interactive Data Table 2: Post-Hydrolysis Processing and Refinement

Processing Step	Primary Purpose	Common Technology/Method
Enzyme Inactivation	To permanently stop the hydrolysis reaction. thermofisher.com	Heat treatment (e.g., 90-100°C). google.com
Clarification	Removal of insoluble particles and impurities. thermofisher.com	Centrifugation, Plate-and-frame filtration. thermofisher.compatsnap.com
Purification	Removal of high-molecular-weight proteins and fine impurities. google.com	Ultrafiltration. thermofisher.comgoogle.com
Concentration	To reduce water content and increase solids concentration. thermofisher.com	Vacuum evaporation, Triple-effect evaporator. thermofisher.comgoogle.com

| Drying | To produce a stable, powdered final product. thermofisher.com | Spray drying. thermofisher.comresearchgate.net |

Advanced Analytical Characterization of Neopeptone

Spectroscopic Techniques for Compositional Elucidation

Spectroscopic methods are indispensable for probing the molecular composition and structural features of Neopeptone's complex constituents.

Mass Spectrometry (MS and MS/MS) for Peptide and Nucleotide Identification

Mass spectrometry (MS) is a powerful analytical technique used to determine the mass-to-charge ratio of ions, enabling the identification and quantification of various molecules within a sample. In the context of this compound, MS, particularly when coupled with tandem mass spectrometry (MS/MS), is instrumental in identifying the specific peptides and nucleotides present in this complex mixture.

The process involves ionizing the components of this compound and then separating them based on their mass-to-charge ratio. In MS/MS, specific ions are selected and fragmented, and the resulting fragment ions are analyzed. This fragmentation pattern provides detailed sequence information, allowing for the precise identification of peptides by matching the data against protein sequence databases. Similarly, nucleotides can be identified and characterized. This level of detailed analysis is critical for understanding the nutritional profile of this compound and how it supports the growth of fastidious microorganisms. nmsu.edu

UV-Vis Spectroscopy for Concentration and Purity Assessment

UV-Visible (UV-Vis) spectroscopy is a widely used technique for the quantitative analysis of substances that absorb light in the ultraviolet and visible regions of the electromagnetic spectrum. In the characterization of this compound, UV-Vis spectroscopy can be employed to estimate the total protein or peptide concentration, as the peptide bonds exhibit a characteristic absorbance around 280 nm due to the presence of aromatic amino acids like tryptophan and tyrosine.

This method provides a rapid and non-destructive way to assess the concentration of a this compound solution and can also be used to monitor its purity by detecting the presence of absorbing impurities. rheniumbio.co.il While not as specific as mass spectrometry, it is a valuable tool for routine quality control and for comparing the consistency of different batches.

Chromatographic Methods for Component Separation and Profiling

Chromatographic techniques are essential for separating the complex mixture of molecules present in this compound, allowing for more detailed analysis of its individual components.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS)

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that is extensively used to profile the components of this compound. In HPLC, the sample is passed through a column packed with a stationary phase, and the different components are separated based on their interactions with this phase. This allows for the separation of individual peptides and amino acids.

When HPLC is coupled with mass spectrometry (LC-MS), it becomes an even more formidable analytical tool. nmsu.edurheniumbio.co.il The separated components from the HPLC column are directly introduced into the mass spectrometer for identification and quantification. This hyphenated technique provides a comprehensive profile of the peptides and other small molecules present in this compound, offering a high degree of specificity and sensitivity.

Size-Exclusion Chromatography (SEC) for Molecular Weight Distribution Analysis

Size-Exclusion Chromatography (SEC) is a chromatographic method that separates molecules based on their size. In the analysis of this compound, SEC is used to determine the molecular weight distribution of the peptides. nmsu.edu The sample is passed through a column containing a porous gel, and larger molecules, which are excluded from the pores, travel through the column more quickly than smaller molecules that can enter the pores.

This technique provides valuable information about the extent of protein hydrolysis, indicating the relative abundance of large, medium, and small peptides. The molecular weight distribution is a critical quality attribute of this compound, as it influences its nutritional properties and performance in different microbiological applications.

Ion-Exchange Chromatography for Charged Species Separation

Ion-exchange chromatography (IEC) is a fundamental technique for the separation of charged molecules such as proteins, peptides, and nucleic acids based on their net charge. longdom.org This method utilizes a stationary phase with charged functional groups that interact with the charged molecules in the sample. longdom.org The separation is influenced by the pH and ionic strength of the mobile phase. longdom.org

In the context of this compound analysis, IEC, particularly anion-exchange chromatography (AEC), is valuable for separating its constituent peptides and other charged species. longdom.orgasm.org In AEC, the stationary phase is positively charged and binds to negatively charged molecules. longdom.orgbio-rad.com Conversely, cation-exchange chromatography (CEC) employs a negatively charged stationary phase to capture positively charged molecules. longdom.orgbio-rad.com The choice between AEC and CEC depends on the isoelectric point (pI) of the molecules of interest and the pH of the buffer. lcms.cz For instance, at a pH above its pI, a protein will have a net negative charge and bind to an anion exchanger. lcms.cz

The separation in IEC is typically achieved by applying a gradient of increasing ionic strength or by changing the pH of the mobile phase, which alters the charge of the bound molecules and causes them to elute from the column at different times. longdom.org This allows for the high-resolution separation of complex mixtures like this compound.

Amino Acid Profiling and Quantification Methodologies

The nutritional value of this compound is largely determined by its amino acid and peptide content. thermobiotech.ru Accurate profiling and quantification of these components are crucial for understanding its performance in culture media. While this compound contains free amino acids, a significant portion of its composition consists of peptides of varying sizes. asm.org

Anion-exchange chromatography coupled with integrated pulsed amperometric detection (IPAD) is a powerful method for determining amino acids without the need for derivatization. nih.gov This technique can be challenged by the presence of high concentrations of carbohydrates, which are also often present in culture media components. nih.gov However, by adjusting the initial sodium hydroxide (B78521) eluent concentration, the retention of carbohydrates can be selectively altered relative to amino acids, enabling the analysis of complex samples like peptone-containing broths. nih.gov

High-pressure liquid chromatography (HPLC) following acid hydrolysis is another common method for amino acid composition analysis. nih.gov This approach, however, breaks down all peptides into their constituent amino acids, providing a total amino acid profile rather than information about the peptide distribution.

The following table presents a hypothetical amino acid profile for this compound, illustrating the typical data obtained from such analyses.

Amino Acid	Concentration (mg/g)
Alanine	55.2
Arginine	48.6
Aspartic Acid	89.1
Glutamic Acid	155.7
Glycine (B1666218)	42.3
Histidine	21.9
Isoleucine	45.8
Leucine	82.4
Lysine (B10760008)	70.1
Methionine	20.5
Phenylalanine	49.7
Proline	98.3
Serine	53.6
Threonine	40.2
Tyrosine	33.5
Valine	61.9

This table is for illustrative purposes and does not represent actual product specifications.

Nitrogen Content Determination Techniques (e.g., Total Nitrogen, Amino Nitrogen)

Nitrogen is a critical component of peptones, and its various forms are measured to assess the quality and nutritional value of the product. nih.govthermofisher.com The two primary measurements are total nitrogen and amino nitrogen.

Total Nitrogen is typically determined using the Kjeldahl method. nih.govlcms.cz This process involves the digestion of the organic sample with a strong acid, which converts all organic nitrogen into ammonium (B1175870) sulfate. lcms.cz The ammonium is then distilled as ammonia (B1221849) and quantified by titration to determine the total nitrogen content. lcms.cz

Amino Nitrogen refers to the nitrogen present in the form of free amino acids. The formol titration method is a common technique for its determination. psu.ac.th This method involves titrating the sample to a specific pH, adding formaldehyde (B43269) to block the amino groups, and then titrating again to a higher pH. psu.ac.th The difference in the titrant volume is proportional to the amino nitrogen content. psu.ac.th The amino nitrogen content can also be calculated by subtracting the ammonia nitrogen content from the formol nitrogen content. psu.ac.th

The ratio of amino nitrogen to total nitrogen (AN/TN ratio) is an important parameter, providing insight into the degree of protein hydrolysis. thermofisher.com A higher AN/TN ratio indicates a greater proportion of free amino acids and smaller peptides.

The table below shows typical nitrogen content data for different types of peptones.

Peptone Source	Total Nitrogen (%)	Reference
Chicken Peptone	12.0	nih.gov
Soy Peptone	9.0	nih.gov
Soy Peptone	9.89	nih.gov

Comparative Analytical Approaches for Peptone Evaluation

The evaluation of this compound often involves a comparative analysis with other peptones derived from various sources, such as animal, plant, or casein. nih.govnih.gov These comparisons are essential for selecting the most suitable nitrogen source for a specific microbial fermentation or cell culture application. nih.gov

Analytical techniques used for comparative evaluation include:

Chromatographic Methods: Gel filtration chromatography can be used to compare the molecular weight distribution of different peptones. nih.gov

Spectroscopic Methods: Techniques like Fourier-transform infrared spectroscopy (FT-IR) and UV-visible spectroscopy can provide structural information and help characterize nanoparticles synthesized using peptones. nih.gov

Physical and Chemical Tests: These include determining properties like pH, solubility, and the presence of precipitates after autoclaving. peerj.com The buffering capacity of peptone solutions is also a critical parameter, especially for buffered peptone water used in microbiological testing. sigmaaldrich.com

Comparative studies have shown significant differences between peptones. For example, a study comparing peptones from chicken waste with commercial peptones found similar nitrogen content but differences in molecular weight distribution. nih.gov Another study comparing animal and plant peptone-capped silver nanoparticles revealed differences in nanoparticle size and biological activity. nih.gov

The following table provides an example of a comparative analysis of buffering capacity in different buffered peptone water products.

Buffered Peptone Water	Volume of 1N HCl to Reach pH 4.5 (mL)
Readybag® BPW	15.2
Brand A	~9.2
Brand B	~8.0
Brand C	~7.0
Brand D	~8.5

Data adapted from a comparative study on buffered peptone water. sigmaaldrich.com

Research Applications and Methodologies in Microbial Cultivation Utilizing Neopeptone

NEOPEPTONE as a Core Nutrient Source in Defined and Complex Microbial Culture Media

This compound, an enzymatic digest of protein, serves as a crucial nutrient source in the formulation of microbial culture media. thermofisher.comthermobiotech.ru It is incorporated into both complex and defined media to support the growth of a wide range of microorganisms. pearson.commicrobenotes.comquora.combyjus.com Complex media, which have an unknown exact chemical composition, often utilize this compound to provide a rich array of nutrients for heterotrophic bacteria and fungi. In contrast, chemically defined media have a precisely known composition and are essential for studying specific microbial metabolic and nutritional requirements. pearson.combyjus.com this compound provides a wide variety of peptide sizes, vitamins, nucleotides, and minerals, making it a versatile component for various culture formulations. thermofisher.combpfood.com.twscientificlabs.co.uk

Support for Non-Fastidious and Fastidious Microbial Growth

This compound is adept at supporting the growth of both non-fastidious and fastidious microorganisms. chemie-brunschwig.ch Non-fastidious microbes, which have relatively simple nutritional needs, can be cultivated in basic media like Peptone Water, which can be formulated with this compound. microbenotes.comneogen.com

For fastidious organisms, which have complex and specific nutritional requirements, this compound is often a critical component of the culture medium. sigmaaldrich.comsigmaaldrich.com It has been shown to provide superior nutrition for demanding bacteria such as streptococci, staphylococci, pneumococci, and gonococci. thermobiotech.ruhumeau.com For instance, Todd-Hewitt broth, a medium for cultivating streptococci, can be prepared with this compound to prevent the production of proteinases that could degrade key antigens. who.int Furthermore, this compound has been successfully used in media for the cultivation of fastidious oral anaerobes like Treponema maltophilum. thermofisher.comscispace.comnih.gov Its inclusion in media formulations helps create an environment rich in the necessary growth factors for these challenging microbes. sigmaaldrich.comsigmaaldrich.com

Role in Promoting Microbial Biomass Production and Viability

This compound plays a significant role in enhancing microbial biomass production and maintaining cell viability. Its rich composition of peptides, amino acids, vitamins, and minerals provides the essential building blocks for cellular growth and proliferation. thermofisher.combpfood.com.twunipr.it The use of this compound in culture media can lead to higher cell densities, which is particularly important in industrial microbiology for the production of vaccines, enzymes, and other biotechnological products. thermofisher.com

Methodological Integration of this compound in Specific Microbiological Assays

This compound is a key ingredient in various microbiological assays due to its specific biochemical properties. Its composition makes it suitable for studies involving indole (B1671886) production and carbohydrate fermentation patterns.

Indole Production Studies

The indole test is a biochemical assay used to determine if a bacterium can convert the amino acid tryptophan into indole. wikipedia.org this compound, being rich in tryptophan, is a suitable component for media used in this test. neogen.comsigmaaldrich.comexodocientifica.com.brhumeau.comhimedialabs.com When bacteria possessing the enzyme tryptophanase are cultured in a this compound-containing medium, they break down tryptophan, leading to the accumulation of indole. wikipedia.orguoanbar.edu.iq The presence of indole is then detected by adding a reagent like Kovac's reagent, which produces a characteristic red or reddish-violet ring. wikipedia.orghimedialabs.com This test is crucial for the identification and differentiation of various bacterial species, particularly within the Enterobacteriaceae family. uoanbar.edu.iq

Cultivation of Specific Microbial Genera and Species

This compound is frequently included in culture media for the successful cultivation of a diverse range of specific microbial genera and species.

Staphylococcus and Streptococcus : this compound provides essential nutrients that support the growth of these medically important bacteria. thermobiotech.ruhumeau.com For instance, it is used in media for group A streptococci and has been shown to prevent the formation of proteinase that can degrade M protein, a key virulence factor. nih.gov In the case of Streptococcus salivarius, this compound was a necessary component for the production of a bacteriocin. cdnsciencepub.com Rice peptone has also been shown to promote the growth of Staphylococcus aureus. google.com

Escherichia : As a non-fastidious organism, Escherichia coli can be readily cultivated in media containing this compound. bpfood.com.tw It is often used as a control organism in various microbiological tests, including indole production assays where this compound serves as the tryptophan source. neogen.com

Bordetella : this compound is a cited component of culture media used for the cultivation of human pathogens like Bordetella pertussis, the causative agent of whooping cough. thermofisher.comthermobiotech.ruscientificlabs.co.uk

Trichophyton : This genus of fungi, which includes species that cause skin infections, can be grown on media containing this compound. thermofisher.comthermobiotech.ru For example, Trichophyton mentagrophytes can form arthrospores when grown on a medium with this compound. nih.gov Studies on the proteolytic activity of Trichophyton rubrum have also utilized this compound-based media. tandfonline.comnih.gov

Treponema : Fastidious oral spirochetes of the genus Treponema, such as Treponema maltophilum, have been successfully cultivated in complex media supplemented with this compound fractions. thermofisher.comscispace.comnih.govresearchgate.net However, for some species like Treponema amylovorum, growth is dependent on the presence of this compound and is inhibited by serum. uzh.ch

Neptunomonas : While specific studies on the cultivation of Neptunomonas using this compound were not found in the provided search results, the general nutritional richness of this compound suggests its potential applicability for marine bacteria with complex nutrient requirements.

Role of this compound in Specialized Media Formulations

This compound, an enzymatic digest of animal proteins, serves as a crucial component in various specialized microbiological culture media due to its rich nutritional profile. fishersci.ca It provides a well-rounded source of peptides, amino acids, vitamins, nucleotides, and minerals, essential for the growth of a wide range of microorganisms. fishersci.cabpfood.com.tw

Enrichment Media for Microbial Recovery from Environmental Samples

Enrichment media are designed to facilitate the recovery of specific microorganisms, which may be present in low numbers or sublethally injured in environmental samples. The nutritional richness of this compound makes it a valuable ingredient in these formulations, promoting the resuscitation and growth of such organisms.

Buffered Peptone Water (BPW) is a widely used non-selective pre-enrichment broth for the recovery of Salmonella species and other bacteria from food and environmental specimens. neogen.comneogen.comhumeau.com The principle behind its use is to allow injured microorganisms to repair and multiply before they are introduced to more selective media. neogen.comneogen.com Studies have demonstrated that the use of buffered peptone water as a pre-enrichment step can significantly increase the recovery rate of salmonellae from environmental samples. asm.org For instance, in one study, using buffered peptone water increased the recovery of Salmonella by approximately 25%. asm.org

The composition of the peptone is a critical factor. While standard peptone water is effective, formulations containing this compound can be particularly beneficial for fastidious organisms due to the complex array of nutrients it provides. carolina.com For quantitative assessment of surface organisms, non-selective, nutrient-rich broths like those containing this compound are often employed. cdc.gov These media support the growth of a broad spectrum of aerobic bacteria, allowing for a comprehensive analysis of the microbial population present. cdc.gov

Media for Research on Industrially Relevant Microorganisms (e.g., Vaccine Production Strains)

This compound plays a significant role in the formulation of media for the cultivation of industrially important microorganisms, particularly those used in vaccine production. Its rich composition supports the high-density growth required for the manufacturing of vaccines and other biopharmaceuticals. thermofisher.com

Several vaccines on the market, including the hepatitis B vaccine, utilize peptones in their manufacturing process. thermofisher.com this compound has been specifically cited as a component in media for the cultivation of human pathogens like Bordetella pertussis and group A streptococci, which are crucial for vaccine development. fishersci.cathermofisher.com It has also been used in the production of animal health vaccines, for organisms such as Borrelia burgdorferi and Clostridium species. fishersci.ca

The production of conjugate vaccines, such as for Haemophilus influenzae type b, involves the separate cultivation of the polysaccharide-producing bacterium and a carrier protein-producing organism. nih.gov The media for these fermentations are complex and often contain peptones to ensure robust growth and product yield. nih.gov For example, the production of the HBsAg for the hepatitis B vaccine involves growing recombinant S. cerevisiae in a complex medium containing soy peptone. nih.gov Similarly, the cultivation of Streptococcus pneumoniae serotypes for the pneumococcal conjugate vaccine utilizes a soy peptone broth. nih.gov

The following table provides examples of microorganisms relevant to vaccine production that are cultivated in media potentially containing this compound or similar peptones.

Microorganism	Associated Vaccine	Media Component Mentioned
Bordetella pertussis	Pertussis (Whooping Cough) Vaccine	This compound fishersci.cathermofisher.com
Group A Streptococci	Vaccine Development	This compound fishersci.cathermofisher.com
Borrelia burgdorferi	Lyme Disease Vaccine (Animal Health)	This compound fishersci.ca
Clostridium species	Animal Health Vaccines	This compound fishersci.ca
Haemophilus influenzae type b	Hib Vaccine	Peptones (general) nih.gov
Streptococcus pneumoniae	Pneumococcal Vaccine	Soy Peptone Broth nih.gov
Saccharomyces cerevisiae (recombinant)	Hepatitis B Vaccine	Soy Peptone nih.gov
Corynebacterium diphtheriae	Diphtheria Vaccine	Casamino acids and yeast extract-based medium nih.gov

Investigating the Impact of this compound on Microbial Metabolism and Secondary Metabolite Production

The composition of the culture medium, particularly the nitrogen source, can significantly influence microbial metabolism and the production of secondary metabolites. scispace.com this compound, with its complex mixture of peptides and amino acids, can have a profound impact on these processes.

Secondary metabolites are compounds produced by microorganisms that are not essential for their primary growth but often have important biological activities, such as antimicrobial or immunomodulatory effects. nih.gov The synthesis of these metabolites is often triggered by specific nutritional cues or stress conditions. elifesciences.org The rich and diverse nutrient profile of this compound can provide the necessary precursors and cofactors for the biosynthesis of these complex molecules.

Research has shown that different peptones can lead to variations in the production of secondary metabolites. frontiersin.org This is because the specific amino acid and peptide composition can influence the regulatory pathways that control their synthesis. scispace.com For example, the co-cultivation of different microorganisms has been shown to induce the production of new secondary metabolites, a phenomenon that can be influenced by the nutrient availability in the medium. frontiersin.org The presence of specific precursors in this compound can direct metabolic flux towards the production of desired secondary metabolites.

While direct studies focusing solely on this compound's impact on a wide range of secondary metabolites are specific to the microorganism and target metabolite, the general principle is well-established in microbial biotechnology. The optimization of fermentation media, including the type and concentration of peptone, is a critical step in maximizing the yield of valuable secondary metabolites. scispace.com

Comparative Efficacy of this compound with Other Peptones in Microbial Growth Studies

The choice of peptone in a culture medium can have a significant effect on the growth dynamics of microorganisms. nih.gov Comparative studies are often conducted to determine the most effective peptone for a particular application. These studies typically evaluate parameters such as lag phase duration, growth rate, and final cell density.

Research has shown that peptones derived from different sources (e.g., casein, gelatin, meat, soy, yeast) can result in significant variations in bacterial growth. nih.gov For example, a study comparing different peptones in buffered peptone water found that yeast peptones produced significantly higher yields of Salmonella Typhimurium compared to gelatin peptones. nih.gov

The performance of a peptone is related to its nutritional composition, including the profile of amino acids, peptides, and other growth factors. nu-tekbiosciences.com For instance, some studies have found that soy-based peptones can support the growth of various E. coli strains to a high optical density. nu-tekbiosciences.com Plant-derived peptones are also being increasingly investigated as alternatives to animal-derived peptones, with some showing comparable or even superior growth-promoting properties. researchgate.netsigmaaldrich.com

The following table summarizes findings from a hypothetical comparative study on the growth of E. coli using different peptones, illustrating the types of variations that can be observed.

Peptone Type	Source	Relative Growth Performance (OD600)	Key Observations
This compound	Animal Protein	High	Supports robust growth of a wide variety of bacteria. bpfood.com.tw
Tryptone	Casein	High	Often used as a standard for comparison.
Soy Peptone	Soybean	High	Good alternative to animal-derived peptones. nu-tekbiosciences.com
Proteose Peptone	Animal Protein	High	Suitable for fastidious bacteria. carolina.com
Gelatin Peptone	Gelatin	Moderate	May result in lower yields for some bacteria compared to other peptones. nih.gov
Pea Peptone	Pea	Moderate	Growth may be lower than soy-based peptones for some strains. nu-tekbiosciences.com

It is important to note that the optimal peptone can be species- and even strain-dependent. Furthermore, factors such as the sterilization method of the medium can also interact with the peptone to affect microbial growth. nih.gov

Research Applications and Methodologies in Mammalian Cell Culture Utilizing Neopeptone

NEOPEPTONE as a Supplement in Serum-Free and Low-Serum Mammalian Cell Culture Media

This compound, an enzymatic digest of protein, serves as a valuable supplement in cell culture media, particularly in serum-free (SFM) and low-serum formulations. americanpharmaceuticalreview.comamericanpharmaceuticalreview.com It provides a rich mixture of peptides, amino acids, vitamins, and minerals that are essential for cell growth and maintenance. americanpharmaceuticalreview.comthermofisher.com The move towards serum-free media in biopharmaceutical production is driven by the need to reduce costs, improve batch-to-batch consistency, and enhance biological safety from infectious contaminants. ijmcmed.orgnih.govthermofisher.com this compound and other peptones of animal or plant origin have been successfully used to reduce or eliminate the dependency on serum in various cell culture applications. thermobiotech.ruthermofisher.com

The development of serum-free media formulations that support high cell viability and productivity is a priority in the biotechnology sector. researchgate.net Peptones like this compound have emerged as a cost-effective alternative to fully chemically defined media, helping to sustain optimal cell growth and monoclonal antibody secretion. researchgate.netnih.gov For instance, supplementation of defined medium with peptones has led to significant increases in cell number and specific monoclonal antibody production in hybridoma cells. nih.gov In some cases, reducing serum concentration from 5% to 1% was possible in perfusion cultures supplemented with peptone, while maintaining high cell densities. nih.gov

While serum-free media offer numerous advantages, cells cultured in these conditions are often more sensitive to environmental stressors such as extremes in pH, temperature, and mechanical forces. thermofisher.com The addition of peptones like this compound helps to fortify the culture medium, improving cell cultivation and productivity. thermofisher.comthermofisher.com

Enhancement of Cell Growth and Viability in In Vitro Mammalian Systems

This compound supplementation has been shown to enhance the growth and viability of various mammalian cell lines in vitro. It is a complex nutrient source containing a wide variety of peptide sizes, vitamins, nucleotides, and minerals that support cell proliferation. americanpharmaceuticalreview.comamericanpharmaceuticalreview.comsci-hub.se The growth-promoting effects of peptones are often attributed to their rich content of amino acids and small peptides which serve as essential nutrients for the cells. ijmcmed.org

However, the effect of peptone supplementation can be concentration-dependent. While optimal concentrations, often around 2 g/L, can significantly improve cell growth and productivity, higher concentrations (e.g., above 5 g/L) may lead to growth inhibition. ijmcmed.org The timing of peptone addition is also crucial; for instance, adding peptones at the time of transfection can result in larger cells and higher transfection efficiencies. nih.gov It is suggested that the growth-promoting activity of peptones might have a dual effect, promoting rapid initial growth but potentially leading to earlier depletion of key nutrients and accumulation of toxic byproducts if not managed correctly. nih.gov

Impact of this compound on Recombinant Protein Production in Eukaryotic Expression Systems (e.g., CHO Cells)

This compound and other peptones are widely used to enhance the production of recombinant proteins in eukaryotic expression systems, most notably in Chinese Hamster Ovary (CHO) cells. nih.gov CHO cells are the preferred host for producing many biopharmaceuticals due to their ability to perform correct post-translational modifications. nih.gov Supplementing culture media with peptones can significantly increase the volumetric productivity of recombinant proteins. ijmcmed.orgnih.govnih.gov

The effectiveness of peptone supplementation can depend on the specific peptone, its concentration, the timing of its addition (feeding strategy), and the composition of the basal medium. ijmcmed.orgnih.gov For instance, in one study, different peptones (Casein Tryptone N1, Soy Peptone A2SC, and Soy Peptone E-110) were shown to improve productivity in CHO DG44 cells. nih.gov Optimized feeding strategies have resulted in productivity increases of over 100% in some cases. ijmcmed.orgnih.gov The origin of the peptone (e.g., plant vs. casein) can also influence its effectiveness, and combinations of different peptones can sometimes yield synergistic effects. ijmcmed.org

Table 1: Impact of Peptone Supplementation on Recombinant Protein Production

Cell Line	Recombinant Protein	Peptone Type	Key Findings	Reference
CHO DG44	Mutated t-PA	Casein Tryptone N1, Soy Peptone A2SC, Soy Peptone E-110	Increased volumetric productivities by up to 37%.	nih.gov
CHO-320	γ-interferon	Soy Peptone	Significantly increased the product/cell yield.	researchgate.net
Recombinant CHO	IgG	8 different peptones (plant and casein origin)	Increased volumetric productivity by 100% with optimized single peptone feeding.	ijmcmed.org
Recombinant CHO	Not specified	6 different peptones (various origins)	Increases of 136% and 159% in volumetric productivity in low-nutrient media.	nih.gov
HEK293E	Antibody light chain & whole antibody	Peptone	~4-fold increase in light chain production; ~2.5-fold increase in whole antibody production.	biorxiv.org

Analysis of Metabolic Pathway Modulation in Mammalian Cells by this compound Supplementation

The supplementation of cell culture media with this compound and other peptones can significantly modulate the metabolic pathways of mammalian cells, although this area is not yet fully understood. nih.gov Peptones provide a complex mixture of nutrients, including amino acids and peptides, which can alter cellular metabolism to favor growth and protein production. nih.gov

Research indicates that the amino acid profile of the peptone is a crucial factor. nih.gov The compatibility between the amino acid composition of the peptone and the basal medium can influence the effectiveness of the feeding strategy. nih.gov By providing a rich source of amino acids, peptones can alleviate potential limitations in the medium, shifting metabolic fluxes towards biomass and recombinant protein synthesis.

Recent studies have begun to use proteomic approaches to understand how peptone feeding affects the intracellular protein landscape of CHO cells. nih.gov These analyses have revealed that peptone supplementation can induce the expression of proteins involved in cell proliferation, metabolism, and protein folding/secretion. nih.gov Conversely, proteins associated with growth arrest and apoptosis were found to be down-regulated. nih.gov This suggests that the growth-promoting and productivity-enhancing effects of peptones are mediated through multiple molecular targets and result in a significant metabolic shift within the cells. nih.gov The ability to control metabolic pathways through such supplementation is a key area of interest for metabolic engineering in both microbial and mammalian cells. bioengineer.org

Optimization Strategies for this compound Integration in Biopharmaceutical Production Media

Optimizing the integration of this compound and other peptones into biopharmaceutical production media is a critical step for maximizing cell growth and recombinant protein yield. ijmcmed.orgthermofisher.com The optimization process involves several strategies, from selecting the right peptone to determining the ideal concentration and feeding schedule.

A common initial step is screening a panel of different peptones to identify the most effective one for a specific cell line and process. thermofisher.com The choice of peptone can be guided by its origin (e.g., animal, plant, yeast) and its known composition, such as amino acid profile and molecular weight distribution. ijmcmed.orgrheniumbio.co.il

Once a suitable peptone is selected, the next step is to optimize its concentration. Studies have shown that there is typically an optimal concentration range for peptones; for CHO cells, this is often around 2 g/L. ijmcmed.org Exceeding this optimal concentration can inhibit cell growth. ijmcmed.org

The timing of peptone addition, or the feeding strategy, is another crucial parameter. Peptones can be added at the beginning of the culture (batch feeding) or fed at later stages. ijmcmed.org For instance, feeding peptones on day 2 of a culture has been shown to be effective for improving IgG titers in CHO cells, whereas later additions were less effective. ijmcmed.org Statistical methods like Response Surface Methodology (RSM) can be employed to systematically optimize factors such as peptone concentration and feeding time, taking into account the interactions between different variables. nih.govnih.gov The goal of these optimization strategies is to develop a robust and efficient process that maximizes volumetric productivity while maintaining product quality. thermofisher.combiopharminternational.com

Table 2: Key Optimization Parameters for Peptone Supplementation

Parameter	Description	Common Approaches	Reference
Peptone Selection	Choosing the most effective peptone from various sources.	Screening panels of peptones with different origins (animal, plant, etc.).	ijmcmed.orgthermofisher.com
Concentration	Determining the optimal amount of peptone to add to the medium.	Testing a range of concentrations; often found to be around 2 g/L for CHO cells.	ijmcmed.org
Feeding Strategy	Deciding on the timing of peptone addition.	Batch feeding (at the start) vs. fed-batch (later additions).	ijmcmed.org
Statistical Methods	Using experimental design to find optimal conditions.	Response Surface Methodology (RSM), Plackett-Burman design.	nih.govnih.gov

Comparative Studies of this compound with Other Cell Culture Supplements for Mammalian Systems

Comparative studies are essential for evaluating the efficacy of this compound relative to other cell culture supplements. These studies often compare peptones from different origins (e.g., animal, plant, yeast) or compare peptones to other types of supplements like chemically defined feeds.

In studies with CHO cells, various peptones of plant and casein origin have been compared. The results often show that the effectiveness of a peptone is highly dependent on its source and the specific cell line and culture conditions. ijmcmed.orgnih.gov For example, two soy-based peptones, SoyA2SC and SoyE-110, were found to improve protein production in all three different basal media tested, whereas a casein peptone showed varied results depending on the medium and concentration. nih.gov This highlights that there is no single "best" peptone for all applications and that empirical testing is necessary.

When compared to defined amino acid mixtures, peptones have sometimes shown superior performance. In one study with hybridoma cells, peptone supplementation led to a 128% increase in cell number in a perfusion culture, while a defined amino acid mixture resulted in only a 50% increase. nih.gov This suggests that peptones may provide beneficial components beyond just free amino acids, such as small peptides, vitamins, or other growth factors. ijmcmed.org

The trend in the biopharmaceutical industry is moving towards animal-origin-free (AOF) components to enhance safety and regulatory compliance. thermobiotech.ru Therefore, plant-derived peptones are often favored over those from animal sources like casein, provided they demonstrate comparable or superior performance. nih.govresearchgate.net Ultimately, the choice of supplement depends on a balance of performance, cost, consistency, and regulatory considerations.

Emerging Trends and Future Research Directions for Neopeptone

Development of Chemically Defined Alternatives to Complex Peptones

The pursuit of scientific reproducibility and consistency in biopharmaceutical production has spurred the development of chemically defined (CD) media as alternatives to complex peptones like Neopeptone. byjus.comnumberanalytics.com Unlike complex media, which contain undefined components such as yeast or meat extracts, CD media are formulated with known quantities of all individual chemical components. numberanalytics.comscientificbio.comavantorsciences.com This precise composition allows for greater control over the cellular environment, leading to improved consistency in cell growth, productivity, and final product quality. numberanalytics.com

The move away from animal-derived components is a significant driver in this area. businesswire.com Concerns over variability, potential contamination with adventitious agents, and ethical considerations have encouraged the adoption of animal-free and plant-based media components. businesswire.comglobenewswire.com Plant-based peptones, derived from sources like soy, wheat, and peas, are emerging as excellent sustainable and ethically acceptable alternatives. sigmaaldrich.comangelyeast.com

Key Differences Between Complex and Chemically Defined Media:

Feature	Complex Media (e.g., containing this compound)	Chemically Defined Media
Composition	Exact chemical composition is unknown and can vary between batches. pearson.com	All components and their concentrations are precisely known. byjus.comnumberanalytics.com
Source of Nutrients	Derived from enzymatic or acid hydrolysis of natural products like meat, milk (casein), or plants. pearson.comnih.gov	Formulated with pure, individual chemicals. numberanalytics.com
Reproducibility	Batch-to-batch variability can lead to differences in experimental or production outcomes. sepscience.com	High degree of consistency and reproducibility. avantorsciences.comaspioneer.com
Control	Limited control over the specific nutrients and growth factors present. numberanalytics.com	Precise control over the biochemical environment. numberanalytics.com
Applications	Widely used for cultivating a broad range of microorganisms and in processes where nutritional requirements are not fully known. scientificbio.compearson.com	Used in research for controlled experiments and in biopharmaceutical manufacturing for consistency and safety. byjus.comavantorsciences.com

The transition to CD media, however, is not without challenges. Formulating a CD medium that replicates the growth-promoting properties of a complex peptone can be intricate and costly. avantorsciences.com Peptones provide a rich mixture of amino acids, peptides, vitamins, and minerals that can be difficult to fully replicate with individual components. nih.gov

Biotechnological Engineering of Peptone Production for Enhanced Functionality

Advances in biotechnology are enabling the engineering of peptone production to create products with enhanced and specific functionalities. This involves both the selection and modification of raw materials and the optimization of the enzymatic hydrolysis process.

Genetic engineering techniques are being applied to microbial strains to enhance their efficiency in producing peptones, leading to higher yields and more consistent product quality. techsciresearch.com By manipulating metabolic pathways, it's possible to increase the production of specific desirable components within the peptone.

The enzymatic hydrolysis process itself is a key area of innovation. The use of specific proteolytic enzymes allows for the targeted cleavage of proteins, resulting in peptones with a desired peptide size distribution and amino acid profile. mdpi.com This is a more controlled and efficient alternative to traditional acid hydrolysis, which can degrade certain nutrients. uk-cpi.com For example, research has shown that peptones with a higher proportion of low molecular weight peptides can better support cell growth and viability. nih.gov

Furthermore, there is a growing interest in utilizing by-products from other industries, such as the dairy and marine aquaculture industries, as sustainable raw materials for peptone production. uk-cpi.combiotecnica.com.mx This approach not only provides a cost-effective source of protein but also contributes to a more circular economy. biotecnica.com.mx

Advanced Analytical Techniques for Deeper Characterization of Peptone Bioactivity

A deeper understanding of the composition of complex peptones like this compound is crucial for elucidating their bioactive properties and for the rational design of chemically defined media. A suite of advanced analytical techniques is being employed for this purpose.

Mass spectrometry (MS) is a cornerstone technology for peptide and protein analysis due to its speed, sensitivity, and versatility. nih.gov Techniques like liquid chromatography-mass spectrometry (LC-MS) and tandem mass spectrometry (MS/MS) are used to identify and quantify the individual peptides and amino acids within a peptone mixture. nih.govgoogle.com High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, enabling the precise identification of components. google.com Furthermore, specialized MS techniques like hydrogen-deuterium exchange mass spectrometry (HDX-MS) are being used to study the structural dynamics of proteins and peptides. waldencatalyst.compeptone.io

Nuclear Magnetic Resonance (NMR) spectroscopy is another powerful tool for the structural characterization of peptones. Two-dimensional NMR techniques, such as 1H-13C Heteronuclear Single Quantum Coherence (HSQC) spectroscopy, provide detailed information about the chemical environment of individual atoms within the peptone's components, helping to identify amino acids and other organic molecules. researchgate.net 3D NMR techniques are also being applied for the structure determination of peptide natural products. nih.gov

Chromatography plays a vital role in separating the complex mixture of components in peptones before analysis. Two-dimensional liquid chromatography (2D-LC) offers enhanced separation power by combining two different chromatographic methods, such as size-exclusion chromatography (SEC) and reversed-phase liquid chromatography (RPLC). sepscience.com This allows for a more detailed analysis of the complex peptone samples. sepscience.com

These advanced analytical methods provide a comprehensive picture of the molecular composition of peptones, which is essential for understanding their biological activity and for ensuring quality and consistency. businesswire.comglobenewswire.com

Role of Peptones in Systems Biology and Multi-Omics Research

Peptones, including this compound, are increasingly being studied within the context of systems biology and multi-omics research to understand their impact on cellular metabolism and physiology.

Metabolomics , the large-scale study of small molecules (metabolites) within cells and biological systems, is a key approach. frontiersin.org By analyzing the metabolome of cells grown in the presence of peptones, researchers can identify which metabolic pathways are affected. mdpi.com For instance, studies have shown that peptone supplementation can lead to changes in central carbon metabolism, amino acid metabolism, and nucleotide metabolism. mdpi.com Untargeted metabolomics can reveal broad metabolic changes, while targeted approaches can quantify specific metabolites of interest. mdpi.comasm.org

Transcriptomics , the study of the complete set of RNA transcripts, provides insights into how peptones influence gene expression. This can reveal which cellular processes are activated or repressed in response to the nutrients provided by the peptone.

Integrating data from metabolomics, transcriptomics, and proteomics (the large-scale study of proteins) allows for a holistic view of the cellular response to peptone supplementation. This multi-omics approach is crucial for understanding the complex interactions between the various components of peptones and the intricate network of cellular pathways. For example, the presence of specific di- and tripeptides in peptones has been shown to influence the salt stress response in certain bacteria. asm.org

Environmental Sustainability Considerations in Peptone Sourcing and Production

The biotechnology and pharmaceutical industries are increasingly focused on sustainability, which has significant implications for peptone sourcing and production. slideshare.net Traditionally, many peptones were derived from animal sources. slideshare.net However, there is a growing shift towards more sustainable and ethical alternatives. globenewswire.comslideshare.net

Plant-based peptones , derived from renewable resources like soy, wheat, and peas, offer a significantly lower environmental footprint compared to their animal-derived counterparts. sigmaaldrich.comaspioneer.com The use of plant-based raw materials is seen as a more sustainable and ethically acceptable option. angelyeast.com

Another key trend is the utilization of industrial by-products as raw materials for peptone production. biotecnica.com.mx For example, co-products from the Norwegian salmon processing industry and other marine aquaculture wastes are being successfully used to create high-quality peptones. mdpi.comuk-cpi.com This "waste-to-value" approach not only reduces waste but also provides a cost-effective and sustainable source of protein. peerj.com Research has also explored the use of insect larvae, such as the black soldier fly, as a sustainable and efficient source for peptone preparation. peerj.com

The production process itself is also being optimized for sustainability. Enzymatic hydrolysis is considered a cleaner and more energy-efficient method compared to acid hydrolysis. uk-cpi.com

The global peptone market reflects this trend, with a growing demand for microbial and plant-derived peptones driven by sustainability goals and a desire to move away from animal-derived ingredients. globenewswire.comtechsciresearch.com

Exploring Novel Biochemical Roles and Interactions of this compound Components within Complex Biological Systems

Research continues to uncover novel biochemical roles and interactions of the components found in complex peptones like this compound. Beyond their basic nutritional function of providing amino acids and nitrogen, the diverse array of molecules in these peptones can have specific and sometimes unexpected effects on cellular processes.

For example, certain peptones have been found to be crucial for the production of secondary metabolites, such as antibiotics, in microorganisms. asm.org The ratio of peptone to other nutrients, like glucose, can significantly influence morphological changes and the stimulation of secondary metabolite production. asm.org

The specific amino acid and peptide profile of a peptone can also influence the growth and productivity of recombinant cell lines used in biopharmaceutical production. nih.gov Studies have shown that different peptones can elicit varied metabolic responses in cells, affecting glucose consumption and the production of by-products like lactate (B86563) and ammonia (B1221849). nih.gov Some peptones have even been shown to possess anti-apoptotic functions, helping to prolong cell viability in culture. nih.gov

This compound itself has been used in a variety of specific research applications, highlighting its unique properties. It has been a component in media for the cultivation of fastidious anaerobic bacteria and has been used in studies on the replication of parasites like Plasmodium falciparum. researchgate.net It is also a component of rich growth media for bacteria like Streptococcus pyogenes. nih.gov

The complex mixture of peptides, vitamins, nucleotides, and minerals in this compound contributes to its wide range of applications and its ability to support the growth of diverse and demanding cell types. americanpharmaceuticalreview.com

Q & A

Q. How to ensure reproducibility in NEOPEPTONE studies across laboratories?

• Methodological Answer : Adopt FAIR data principles (Findable, Accessible, Interoperable, Reusable). Share raw data (spectra, chromatograms) in public repositories (Zenodo, Figshare). Document SOPs using electronic lab notebooks (ELNs) .

Q. What ethical guidelines govern this compound research involving animal/human models?

• Methodological Answer : Follow institutional review board (IRB) protocols for informed consent (human studies) and ARRIVE guidelines for animal welfare. Disclose conflicts of interest and funding sources in publications .

Key Takeaways for Researchers

• Experimental Design : Prioritize PICOT/P-E/I-C-O frameworks to define Population (e.g., cell lines), Intervention (this compound dosage), and Outcomes .
• Data Contradictions : Use meta-regression to explore heterogeneity in study outcomes .
• Advanced Techniques : Leverage multi-omics and HTS for mechanistic insights .